2-(2-bromo-4-ethylphenoxy)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-(2-bromo-4-ethylphenoxy)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H16BrNO3/c1-2-11-5-6-14(13(16)8-11)20-10-15(18)17-9-12-4-3-7-19-12/h3-8H,2,9-10H2,1H3,(H,17,18)
• InChI Key: QHDUICTUNKCDNF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC(=O)NCC2=CC=CO2)Br
• Molecular Formula: C15H16BrNO3
• Molecular Weight: 338.20 g/mol

Description

2-(2-bromo-4-ethylphenoxy)-N-(2-furylmethyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential use in various applications. This compound is a member of the acetamide family and has a molecular formula of C16H17BrNO3. The purpose of

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N-(2-furylmethyl)acetamide is not well understood. However, it has been suggested that this compound may exert its effects by inhibiting certain enzymes or by interacting with specific receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-bromo-4-ethylphenoxy)-N-(2-furylmethyl)acetamide in lab experiments is that it is relatively easy to synthesize. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-(2-bromo-4-ethylphenoxy)-N-(2-furylmethyl)acetamide. One direction is to investigate its potential use as a treatment for Alzheimer's disease. Another direction is to investigate its potential use as a pesticide or herbicide. Additionally, further research is needed to fully understand the mechanism of action of this compound and to determine its potential use in other applications.

Synthesis Methods

The synthesis of 2-(2-bromo-4-ethylphenoxy)-N-(2-furylmethyl)acetamide involves the reaction of 2-(4-ethylphenoxy)acetic acid with thionyl chloride to form 2-(4-ethylphenoxy)acetyl chloride. This intermediate is then reacted with 2-amino-5-(2-furyl)-1,3,4-thiadiazole to produce the final product.

Scientific Research Applications

2-(2-bromo-4-ethylphenoxy)-N-(2-furylmethyl)acetamide has been studied for its potential use in various applications, including as an anti-inflammatory agent, an anticancer agent, and a potential treatment for Alzheimer's disease. This compound has also been investigated for its potential use as a pesticide and herbicide.